Cas no 1030603-34-9 (3-[(1S)-5-Chloro-1-(4-chlorophenyl)-2,3-dihydro-1H-inden-1-yl]propan-1-ol)

• Product Name: 3-[(1S)-5-Chloro-1-(4-chlorophenyl)-2,3-dihydro-1H-inden-1-yl]propan-1-ol
• CAS No: 1030603-34-9
• MF: C₁₈H₁₈Cl₂O
• MW: 321.240923404694
• CID: 2623438
• PubChem ID: 53249220
• Update Time: 2025-04-21

3-[(1S)-5-Chloro-1-(4-chlorophenyl)-2,3-dihydro-1H-inden-1-yl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1030603-34-9
• 3-[(1S)-5-Chloro-1-(4-chlorophenyl)-2,3-dihydro-1H-inden-1-yl]propan-1-ol
• DTXSID40692908

• Inchi： 1S/C18H18Cl2O/c19-15-4-2-14(3-5-15)18(9-1-11-21)10-8-13-12-16(20)6-7-17(13)18/h2-7,12,21H,1,8-11H2/t18-/m1/s1
• InChI Key： WXMNICBEWUXVKA-GOSISDBHSA-N
• SMILES： ClC1C=CC2=C(C=1)CC[C@@]2(C1C=CC(=CC=1)Cl)CCCO

Computed Properties

• Exact Mass: 320.073471g/mol
• Monoisotopic Mass: 320.073471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 321.2g/mol
• XLogP3: 5.5
• Topological Polar Surface Area: 20.2Ų